Cas no 1779857-60-1 (1-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-2-amine)

• Product Name: 1-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-2-amine
• CAS No: 1779857-60-1
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5793276
• PubChem ID: 84765334
• Update Time: 2025-10-29

1-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-2-amine
• EN300-1837065
• 1779857-60-1

• Inchi： 1S/C9H17N3/c1-4-12-8(5-6-11-12)7-9(2,3)10/h5-6H,4,7,10H2,1-3H3
• InChI Key： QWROAKLMORMPNP-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC=N1)CC(C)(C)N

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-ethyl-1H-pyrazol-5-yl)-2-methylpropan-2-amine

1-(1-Ethyl-1H-Pyrazol-5-yl)-2-Methylpropan-2-Amine: A Comprehensive Overview

1-(1-Ethyl-1H-Pyrazol-5-yl)-2-methylpropan-2-amine (CAS No. 1779857-60-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines and features a unique structure that combines a pyrazole ring with an ethyl group and a branched alkyl chain. The pyrazole moiety is a five-membered aromatic ring containing two adjacent nitrogen atoms, which contributes to its versatility in various chemical reactions and applications.

The synthesis of 1-(1-Ethyl-1H-Pyrazol-5-yl)-2-methylpropan-2-amine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of this compound is in the development of bioactive molecules for therapeutic purposes. The pyrazole ring is known for its ability to act as a scaffold in drug design, facilitating interactions with various biological targets such as enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit potential antimicrobial activity, making them promising candidates for the development of new antibiotics.

Another area where 1-(1-Ethyl-1H-Pyrazol-5-yl)-2-methylpropan-2-amine has garnered attention is in the field of agricultural chemistry. Its ability to act as a plant growth regulator has been explored in recent agricultural research, with findings suggesting that it can enhance crop resilience against environmental stressors such as drought and pests. This property underscores its potential role in sustainable agriculture practices.

The physical and chemical properties of this compound are equally intriguing. Its molecular weight is approximately 209.3 g/mol, with a melting point around 98°C and a boiling point at 340°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol, which facilitates its use in various chemical processes.

Recent studies have also delved into the toxicological profile of 1-(1-Ethyl-1H-Pyrazol-5-yl)-2-methylpropan-2-amine, with particular emphasis on its acute and chronic toxicity levels. Preliminary findings indicate that it has low toxicity when administered at recommended doses, though further research is required to fully understand its long-term effects on human health and the environment.

In terms of environmental impact, this compound has been assessed for its biodegradability and persistence in natural systems. Research indicates that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

The versatility of 1-(1-Ethyl-1H-Pyrazol-5-yll)-2-methylpropan--amine extends to its role as an intermediate in the synthesis of more complex molecules. Its ability to undergo nucleophilic addition and cyclization reactions makes it an invaluable building block in organic synthesis.

Looking ahead, ongoing research aims to explore novel applications for this compound, particularly in the realms of materials science and green chemistry. Its unique structure offers opportunities for innovation in areas such as polymer synthesis and catalysis, where it could serve as a versatile platform for developing advanced materials.

In conclusion, CAS No. 1779857--60--l (1-(l-Ethyl-lH-Pyrazol--5-yll)--2-methylpropan--amine) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural features, coupled with recent advancements in synthesis and application techniques, position it as a key player in future research endeavors aimed at addressing global challenges in health, agriculture, and sustainability.